Cas no 131326-39-1 (Ethanol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethoxy]-)

• Product Name: Ethanol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethoxy]-
• CAS No: 131326-39-1
• MF: C₁₀H₂₄O₃Si
• MW: 220.381264686584
• MDL: MFCD27943432
• CID: 1227948
• PubChem ID: 11117582
• Update Time: 2025-10-30

Ethanol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethoxy]-
• 2-[2-[[(1,1-dimethylethyl)-dimethylsilyl]oxy]ethoxy]ethanol
• (Hydroxyethoxyethoxy)-t-Butyl Dimethylsilane
• 2-(2-((tert-butyldimethylsilyl)oxy)ethoxy)ethanol
• 2-(2-((tert-butyldimethylsilyl)oxy)ethoxy)ethan-1-ol
• DB-192299
• 2-{2-[(tert-butyldimethylsilyl)oxy]ethoxy}ethan-1-ol
• 2-[2-[(tert-butyldimethylsilyl)oxy]ethoxy]ethan-1-ol
• 2-(2-((t-Butyldimethylsilyl)oxy)ethoxy)ethanol
• 2-[2-[[(1,1-dimethylethyl) dimethylsilyl]oxy]ethoxy]ethanol
• 5-(t-butyldimethylsilyloxy)-3-oxa-1-pentanol
• EN300-264019
• SY125155
• CS-0037215
• 2-[2-[(tert-Butyldimethylsilyl)oxy]ethoxy]ethanol
• 2-[2-[tert-butyl(dimethyl)silyl]oxyethoxy]ethanol
• W13669
• AKOS030529842
• 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethoxy]ethanol
• 131326-39-1
• 2-[2-(tert-butyl-dimethyl-silanyloxy)-ethoxy]-ethanol
• 2-[2-(tert-butyldimethylsilanyloxy)ethoxy]ethanol
• 2-[2-(tert-butyl-dimethyl -silanyloxy)-ethoxy]-ethanol
• 2-[2-[(tert-butyldimethyl silyl)oxy]ethoxy]ethan-1-ol
• LDVVVUYQPMCVTA-UHFFFAOYSA-N
• SCHEMBL1936442
• MFCD27943432
• AS-71181
• A905072
• 2-[2-(tert-Butyldimethylsiloxy)ethoxy]ethanol
• XH0487

• MDL： MFCD27943432
• Inchi： 1S/C10H24O3Si/c1-10(2,3)14(4,5)13-9-8-12-7-6-11/h11H,6-9H2,1-5H3
• InChI Key： LDVVVUYQPMCVTA-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCCOCCO

Computed Properties

• Exact Mass: 220.14952
• Monoisotopic Mass: 220.14947116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Boiling Point: 245.9±15.0°C at 760 mmHg
• PSA: 38.69

Ethanol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethoxy]- Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on Ethanol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethoxy]-

Comprehensive Overview of Ethanol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethoxy]- (CAS No. 131326-39-1)

Ethanol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethoxy]- (CAS No. 131326-39-1) is a specialized organosilicon compound widely utilized in organic synthesis, pharmaceuticals, and advanced material science. Its unique molecular structure, featuring a tert-butyldimethylsilyl (TBDMS) ether group linked to an ethoxyethanol backbone, makes it a versatile reagent for protecting hydroxyl groups during complex chemical reactions. This compound is particularly valued for its stability under acidic and basic conditions, as well as its compatibility with a broad range of solvents, including tetrahydrofuran (THF) and dichloromethane (DCM).

In recent years, the demand for Ethanol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethoxy]- has surged due to its applications in peptide synthesis and carbohydrate chemistry. Researchers frequently search for "TBDMS-protected ethanol derivatives" or "CAS 131326-39-1 solubility data" to optimize reaction conditions. The compound’s role in green chemistry initiatives has also gained attention, as it enables efficient catalytic processes with minimal waste generation. Its low toxicity profile further aligns with the growing emphasis on sustainable laboratory practices.

From a technical perspective, Ethanol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethoxy]- exhibits a boiling point of approximately 250°C and a molecular weight of 220.4 g/mol. Its hydrophobic nature makes it ideal for phase-transfer reactions, while its selective deprotection properties are critical in multi-step syntheses. Analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are commonly employed to verify its purity, which typically exceeds 98% in commercial grades.

The compound’s compatibility with Grignard reagents and lithium-based catalysts has made it a staple in organometallic chemistry. Users often inquire about "storage conditions for CAS 131326-39-1"—recommendations include inert atmospheres and moisture-free environments to prevent degradation. Additionally, its use in nanomaterial functionalization has opened new avenues in electronic device fabrication, particularly for flexible substrates and conductive polymers.

In the pharmaceutical sector, Ethanol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethoxy]- is instrumental in synthesizing prodrugs and bioconjugates. Its ability to mask polar functional groups enhances drug bioavailability, addressing common challenges in formulation science. Recent studies highlight its potential in targeted drug delivery systems, where its controlled release properties improve therapeutic efficacy.

For industrial applications, the compound’s scalability and cost-effectiveness are frequently discussed topics. Manufacturers prioritize "bulk suppliers of CAS 131326-39-1" and "custom synthesis services" to meet diverse project requirements. Regulatory compliance, including REACH and FDA guidelines, ensures its safe handling and transportation.

In summary, Ethanol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethoxy]- (CAS No. 131326-39-1) is a cornerstone of modern synthetic chemistry, bridging academic research and industrial innovation. Its adaptability to emerging technologies like biocatalysis and 3D-printed materials underscores its enduring relevance in scientific advancement.